Cas no 106966-21-6 (Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI))

• Product Name: Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI)
• CAS No: 106966-21-6
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 127394
• PubChem ID: 45083985
• Update Time: 2025-04-18

Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-(1,3-butadienyl)-, (Z)- (9CI)
• 106966-21-6
• 3-[(1Z)-1,3-Butadien-1-yl]benzaldehyde
• Benzaldehyde, 3-(1,3-butadienyl)-, (Z)- (9CI)

• Inchi： 1S/C11H10O/c1-2-3-5-10-6-4-7-11(8-10)9-12/h2-9H,1H2/b5-3-
• InChI Key： SBYMTSUZXZRCHG-HYXAFXHYSA-N
• SMILES： O=CC1=CC=CC(/C=C\C=C)=C1

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives